Cas no 2137723-75-0 (2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro-)

Technical Introduction: 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- This brominated tetrahydro-2H-pyran derivative is a versatile intermediate in organic synthesis, particularly valued for its reactive bromomethyl functionality. The compound’s structure combines a stable pyran ring with a flexible butyl side chain, enabling selective modifications in complex molecular frameworks. Its bromomethyl group facilitates nucleophilic substitution reactions, making it useful for alkylation, cross-coupling, or further functionalization. The tetrahydro-2H-pyran core enhances solubility in common organic solvents, simplifying handling in synthetic workflows. This intermediate is well-suited for applications in pharmaceuticals, agrochemicals, and materials science, where precise structural control is critical. Careful handling is advised due to the reactivity of the bromomethyl moiety.
2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- structure
2137723-75-0 structure
Product Name:2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro-
CAS No:2137723-75-0
MF:C10H19BrO
MW:235.161262750626
CID:5286874
Update Time:2025-06-09

2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro-
    • Inchi: 1S/C10H19BrO/c1-2-9(7-11)6-10-4-3-5-12-8-10/h9-10H,2-8H2,1H3
    • InChI Key: BXRRWODWRFYTPS-UHFFFAOYSA-N
    • SMILES: C1OCCCC1CC(CBr)CC

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Additional information on 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro-

Introduction to 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- (CAS No. 2137723-75-0)

2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- (CAS No. 2137723-75-0) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of tetrahydrofurans and features a bromomethylbutyl substituent attached to the 3-position of the pyran ring. The presence of the bromine atom and the alkyl chain provides a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- is characterized by its six-membered pyran ring with a tetrahydro configuration. The bromomethylbutyl substituent at the 3-position introduces additional reactivity and functionalization possibilities. The bromine atom, being an excellent leaving group, can be readily replaced by various nucleophiles, leading to a wide range of derivatives with diverse properties and applications.

In the context of pharmaceutical research, 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The ability to introduce specific functional groups at the bromomethylbutyl position allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

Beyond pharmaceutical applications, 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- has also found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and functional materials. For example, scientists at MIT have reported the use of this compound in the development of stimuli-responsive materials that can change their properties in response to environmental cues such as temperature or pH. These materials have potential applications in areas such as drug delivery systems and smart coatings.

The synthesis of 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of a suitable pyran derivative with a brominated alkylating agent under controlled conditions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The physical and chemical properties of 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- have been extensively studied to understand its behavior in different environments. It is generally a colorless liquid with a boiling point around 150°C at atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethanol makes it easy to handle and process in laboratory settings. However, care should be taken to avoid exposure to moisture and air, as these can affect its stability.

Safety considerations are an important aspect when working with any chemical compound. While 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 2H-Pyran, 3-[2-(bromomethyl)butyl]tetrahydro- (CAS No. 2137723-75-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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